4-[[1-(hydroxymethyl)-3,4-dihydro-1H-isoquinolin-2-yl]methyl]phenol

• IUPAC Name: 4-[[1-(hydroxymethyl)-3,4-dihydro-1H-isoquinolin-2-yl]methyl]phenol
• InChI: InChI=1S/C17H19NO2/c19-12-17-16-4-2-1-3-14(16)9-10-18(17)11-13-5-7-15(20)8-6-13/h1-8,17,19-20H,9-12H2
• InChI Key: UVCQZNXQKBNKLG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(C2=CC=CC=C21)CO)CC3=CC=C(C=C3)O
• Molecular Formula: C17H19NO2
• Molecular Weight: 269.34 g/mol

Description

4-[[1-(hydroxymethyl)-3,4-dihydro-1H-isoquinolin-2-yl]methyl]phenol, also known as ISO-1, is a small molecule inhibitor that has gained significant attention in recent years due to its potential therapeutic applications. ISO-1 has been shown to inhibit the activity of macrophage migration inhibitory factor (MIF), a cytokine that plays a crucial role in inflammatory and immune responses.

Scientific Research Applications

4-[[1-(hydroxymethyl)-3,4-dihydro-1H-isoquinolin-2-yl]methyl]phenol has been extensively studied for its potential therapeutic applications in various diseases, including cancer, autoimmune disorders, and inflammatory diseases. 4-[[1-(hydroxymethyl)-3,4-dihydro-1H-isoquinolin-2-yl]methyl]phenol has been shown to inhibit the migration of cancer cells and enhance the efficacy of chemotherapy drugs. In addition, 4-[[1-(hydroxymethyl)-3,4-dihydro-1H-isoquinolin-2-yl]methyl]phenol has been found to suppress the production of pro-inflammatory cytokines and reduce the severity of autoimmune diseases such as rheumatoid arthritis and multiple sclerosis.

Mechanism of Action

The mechanism of action of 4-[[1-(hydroxymethyl)-3,4-dihydro-1H-isoquinolin-2-yl]methyl]phenol involves the inhibition of MIF, a cytokine that plays a critical role in the regulation of innate and adaptive immune responses. MIF has been shown to promote the migration of immune cells to sites of inflammation and to enhance the production of pro-inflammatory cytokines. By inhibiting MIF, 4-[[1-(hydroxymethyl)-3,4-dihydro-1H-isoquinolin-2-yl]methyl]phenol can reduce the recruitment of immune cells to sites of inflammation and suppress the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
4-[[1-(hydroxymethyl)-3,4-dihydro-1H-isoquinolin-2-yl]methyl]phenol has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that 4-[[1-(hydroxymethyl)-3,4-dihydro-1H-isoquinolin-2-yl]methyl]phenol can inhibit the migration of cancer cells, reduce the production of pro-inflammatory cytokines, and enhance the activity of natural killer cells. In vivo studies have shown that 4-[[1-(hydroxymethyl)-3,4-dihydro-1H-isoquinolin-2-yl]methyl]phenol can reduce the severity of autoimmune diseases and enhance the efficacy of chemotherapy drugs.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-[[1-(hydroxymethyl)-3,4-dihydro-1H-isoquinolin-2-yl]methyl]phenol in lab experiments is its specificity towards MIF. 4-[[1-(hydroxymethyl)-3,4-dihydro-1H-isoquinolin-2-yl]methyl]phenol has been shown to have minimal off-target effects, making it a reliable tool for studying the role of MIF in various diseases. However, one of the limitations of using 4-[[1-(hydroxymethyl)-3,4-dihydro-1H-isoquinolin-2-yl]methyl]phenol is its relatively low potency compared to other MIF inhibitors. This may limit its effectiveness in certain experimental settings.

Future Directions

There are several future directions for the research and development of 4-[[1-(hydroxymethyl)-3,4-dihydro-1H-isoquinolin-2-yl]methyl]phenol. One area of interest is the potential use of 4-[[1-(hydroxymethyl)-3,4-dihydro-1H-isoquinolin-2-yl]methyl]phenol in combination with other drugs to enhance their efficacy. Another area of interest is the development of more potent and selective MIF inhibitors. Additionally, further studies are needed to elucidate the precise mechanism of action of 4-[[1-(hydroxymethyl)-3,4-dihydro-1H-isoquinolin-2-yl]methyl]phenol and its potential therapeutic applications in various diseases.
In conclusion, 4-[[1-(hydroxymethyl)-3,4-dihydro-1H-isoquinolin-2-yl]methyl]phenol is a promising small molecule inhibitor that has potential therapeutic applications in various diseases. Its specificity towards MIF and minimal off-target effects make it a reliable tool for studying the role of MIF in various diseases. Further research is needed to fully understand the potential of 4-[[1-(hydroxymethyl)-3,4-dihydro-1H-isoquinolin-2-yl]methyl]phenol and its future directions in the field of scientific research.

Synthesis Methods

The synthesis of 4-[[1-(hydroxymethyl)-3,4-dihydro-1H-isoquinolin-2-yl]methyl]phenol involves the reaction of 2-((4-(hydroxymethyl)phenyl)amino)ethanol with 1-bromo-3,4-dihydroisoquinoline in the presence of potassium carbonate. The reaction is carried out in dimethylformamide (DMF) at 80°C for 24 hours, resulting in the formation of 4-[[1-(hydroxymethyl)-3,4-dihydro-1H-isoquinolin-2-yl]methyl]phenol with a yield of 60%.